Cas no 896044-67-0 (N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 896044-67-0
• MF: C₂₀H₁₈ClN₃O₂S
• MW: 399.893822193146
• CID: 6604869
• PubChem ID: 7206065
• Update Time: 2025-05-21

N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-[(2-chlorophenyl)methyl]-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• 896044-67-0
• N-(2-chlorobenzyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide
• N-[(2-chlorophenyl)methyl]-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• AKOS024618406
• F1899-0890

• Inchi： 1S/C20H18ClN3O2S/c1-26-18-9-5-3-7-15(18)17-10-11-20(24-23-17)27-13-19(25)22-12-14-6-2-4-8-16(14)21/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key： XKFCJQAFUIJSNL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1=NN=C(C2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 399.0808257g/mol
• Monoisotopic Mass: 399.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 896044-67-0)

The compound N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 896044-67-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a methoxyphenyl-substituted pyridazine ring, and a thioacetamide linkage. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for further derivatization and optimization.

In recent years, the demand for heterocyclic compounds like pyridazine derivatives has surged, driven by their versatility in drug discovery. The presence of a sulfanyl (thioether) bridge in 896044-67-0 enhances its ability to interact with biological targets, making it a candidate for studying enzyme inhibition or receptor modulation. Additionally, the methoxy group introduces electron-donating properties, which can influence the compound's pharmacokinetics. Such attributes align with current trends in small-molecule therapeutics and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 896044-67-0 exemplifies the growing interest in sulfur-containing scaffolds. The thioacetamide segment is particularly noteworthy, as it often imparts improved metabolic stability compared to oxygen-based analogs. This property is critical in the development of orally bioavailable drugs, a hot topic in medicinal chemistry forums and search queries. Researchers frequently explore how such compounds can address challenges like drug resistance or selective targeting.

Environmental and green chemistry considerations also play a role in the appeal of 896044-67-0. Modern synthetic routes aim to minimize hazardous byproducts, aligning with the principles of sustainable chemistry. Questions about solvent-free reactions or catalytic efficiency often arise in discussions about similar compounds, reflecting broader industry priorities. The compound's stability under various conditions further makes it a subject of interest for high-throughput screening platforms.

In material science, the pyridazine core of N-(2-chlorophenyl)methyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide offers potential for designing organic semiconductors or ligands for metal-organic frameworks (MOFs). These applications resonate with searches related to advanced functional materials and molecular electronics. The compound's conjugated system and substituent effects could influence charge transport properties, a key area of investigation for next-generation devices.

Analytical characterization of CAS No. 896044-67-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by chemists validating synthetic outcomes or troubleshooting scale-up processes. The compound's chromatographic behavior and spectral fingerprints are essential data points for quality control in research settings.

In summary, 896044-67-0 represents a multifaceted compound with relevance across drug discovery, materials engineering, and methodological chemistry. Its structural motifs align with contemporary scientific inquiries, from targeted therapy design to sustainable synthesis. As interest in tailored heterocycles grows, this compound serves as a valuable case study for interdisciplinary innovation.